ethyl 2-((3-(3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yl)oxy)propanoate

• IUPAC Name: ethyl 2-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methyl-4-oxochromen-7-yl]oxypropanoate
• InChI: InChI=1S/C24H24O7/c1-4-27-24(26)15(3)30-17-7-8-18-20(13-17)31-14(2)22(23(18)25)16-6-9-19-21(12-16)29-11-5-10-28-19/h6-9,12-13,15H,4-5,10-11H2,1-3H3
• InChI Key: FYZTWMQIQUXOIV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=CC2=C(C=C1)C(=O)C(=C(O2)C)C3=CC4=C(C=C3)OCCCO4
• Molecular Formula: C24H24O7
• Molecular Weight: 424.4 g/mol
• CAS No.: 300814-17-9

Description

Ethyl 2-((3-(3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-2-methyl-4-oxo-4H-chromen-7-yl)oxy)propanoate is a useful research compound. Its molecular formula is C24H24O7 and its molecular weight is 424.449. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic and Diffractometric Study

A study by Vogt et al. (2013) explored the polymorphism of a closely related compound, using spectroscopic and diffractometric techniques. This research highlights the importance of characterizing polymorphic forms for the development of pharmaceutical compounds, providing insights into analytical and physical characterization challenges (Vogt, Williams, Johnson, & Copley, 2013).

Synthesis and Structural Analysis

Another study by Giera et al. (2011) described the synthesis and X-ray crystal structure analysis of compounds within the same chemical family, shedding light on the intricate details of crystalline forms and their relevance to the synthesis of novel chemical entities (Giera, Hennig, Gelbrich, & Schneider, 2011).

Molecular and Crystal Structure Investigations

Research on "Dabigatran etexilate tetrahydrate" by Liu et al. (2012) provides insights into the molecular and crystal structure of a complex compound, demonstrating the significance of understanding molecular interactions and hydrogen bonding in the design of drug molecules (Liu, Zhang, Cai, Xu, & Shen, 2012).

Chemical Synthesis Approaches

Al-Said and Al-Sghair (2013) developed a synthesis route for a related compound, illustrating the methodologies involved in creating complex molecules that could be pivotal for pharmaceutical applications (Al-Said & Al-Sghair, 2013).

Material Science and Catalysis

Pacheco et al. (2015) explored the catalysis of reactions between ethylene and biomass-derived furans for the production of biobased terephthalic acid precursors, indicating the potential of such compounds in sustainable material science applications (Pacheco, Labinger, Sessions, & Davis, 2015).